Cas no 1361879-36-8 (Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate)

• Product Name: Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate
• CAS No: 1361879-36-8
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 4919512
• Update Time: 2025-05-23

Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate

• Inchi： 1S/C13H9Cl2NO3/c1-19-13(18)8-5-12(17)16-6-9(8)7-2-3-10(14)11(15)4-7/h2-6H,1H3,(H,16,17)
• InChI Key： DNKZVQJENRPTKY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CNC(C=C1C(=O)OC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4

Additional information on Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate

Research Brief on Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate (CAS: 1361879-36-8)

Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate (CAS: 1361879-36-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural features, including the dichlorophenyl and hydroxyisonicotinate moieties, suggest its relevance in modulating biological targets such as enzymes or receptors. Recent literature indicates that Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate has been investigated for its role in the inhibition of specific inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its potential as a building block for more complex molecules has been explored in medicinal chemistry.

One of the key studies published in 2023 demonstrated the compound's efficacy in vitro against a panel of cancer cell lines, with notable activity against breast and lung cancer models. The study employed a combination of computational docking and experimental assays to elucidate the mechanism of action, revealing interactions with key oncogenic proteins. These findings underscore the compound's versatility and potential for further optimization in oncology research.

Another area of interest is the compound's role in neurodegenerative diseases. Preliminary data from a 2024 study suggested that derivatives of Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate could modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. While these results are promising, further in vivo studies are required to validate the therapeutic potential of these derivatives.

In terms of synthesis, recent advancements have focused on improving the yield and scalability of Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate production. A 2023 publication detailed a novel catalytic method that reduces the need for hazardous reagents, aligning with the pharmaceutical industry's push toward greener chemistry. This method not only enhances the sustainability of the synthesis process but also reduces production costs, making the compound more accessible for research and development.

Despite these advancements, challenges remain in the clinical translation of Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, Methyl 5-(3,4-dichlorophenyl)-2-hydroxyisonicotinate (CAS: 1361879-36-8) represents a promising candidate in the fields of oncology, inflammation, and neurodegenerative disease research. Its diverse biological activities and synthetic adaptability make it a valuable tool for drug discovery. Continued research and development efforts will be essential to translate these findings into clinically viable therapies.